Cas no 2228521-58-0 (5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2228521-58-0
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 6056551
• PubChem ID: 165900096
• Update Time: 2025-05-21

5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid
• 5-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-1,2-oxazole-3-carboxylic acid
• 2228521-58-0
• EN300-1889396

• Inchi： 1S/C14H20N2O5/c1-14(2,3)20-13(19)16-7-5-4-6-10(16)11-8-9(12(17)18)15-21-11/h8,10H,4-7H2,1-3H3,(H,17,18)
• InChI Key： GABZCRXFMUACHF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1=CC(C(=O)O)=NO1)=O

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid

Exploring the Properties and Applications of 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic Acid

5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid, a compound with the CAS number 2228521-58-0, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in drug discovery and materials science. This compound is a derivative of the oxazole class, which is known for its aromatic stability and versatility in chemical modifications.

The molecular structure of this compound is characterized by a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at position 1 and an oxazole ring at position 5. The presence of the Boc group introduces steric hindrance, which can influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

One of the key areas where this compound has shown promise is in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders. The oxazole moiety is particularly interesting due to its ability to act as a bioisostere for other heterocyclic structures, offering a unique platform for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of tert-butoxycarbonyl protecting groups during synthesis ensures that the reactive amine functionality remains intact until desired transformations are completed. This approach has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The physical properties of 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring accurate characterization during preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater precision. Molecular docking studies have revealed potential interactions with key biological targets, such as kinases and proteases, suggesting its role in inhibiting enzymatic activity. These findings align with experimental data from in vitro assays, further validating its therapeutic potential.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The oxazole ring's conjugated system allows for electronic properties that could be harnessed in organic electronics or optoelectronic devices. However, further research is needed to fully realize these applications.

Safety considerations are paramount when working with this compound. While it does not fall under the category of hazardous chemicals or controlled substances, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using personal protective equipment (PPE) during synthesis and analysis to ensure worker safety.

In conclusion, 5-{1-(tert-butoxy)carbonylpiperidin-2-yl}-1,2-oxazole-3-carboxylic acid represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational methodologies, positions it as a valuable tool in both academic research and industrial development.